Cas no 120450-42-2 (N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 120450-42-2
• MF: C₁₆H₁₃N₃OS
• MW: 295.358921766281
• CID: 6120195
• PubChem ID: 4078133
• Update Time: 2025-06-11

N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• 120450-42-2
• AKOS024574814
• F0187-0076
• Oprea1_363107
• AB00666990-01
• N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• N-(5-(o-tolyl)-1,3,4-thiadiazol-2-yl)benzamide

• Inchi： 1S/C16H13N3OS/c1-11-7-5-6-10-13(11)15-18-19-16(21-15)17-14(20)12-8-3-2-4-9-12/h2-10H,1H3,(H,17,19,20)
• InChI Key： YCUZDGQNGZONJU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2C)S1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 295.07793322g/mol
• Monoisotopic Mass: 295.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Melting Point: 215 °C
• pka: 7.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Overview of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 120450-42-2)

N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 120450-42-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, given its molecular scaffold, which is often associated with antimicrobial, anti-inflammatory, and antitumor properties.

The chemical structure of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide features a thiadiazole ring linked to a benzamide moiety, with a 2-methylphenyl substituent. This configuration enhances its stability and bioavailability, making it a promising candidate for further development. Recent studies have explored its role as a kinase inhibitor, a topic of high interest in cancer therapy, where targeted treatments are increasingly sought after.

In the context of agrochemical innovation, this compound has also been investigated for its potential as a pesticide intermediate. The thiadiazole core is known to exhibit herbicidal and fungicidal properties, aligning with the growing demand for eco-friendly crop protection solutions. As sustainability becomes a global priority, compounds like N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide are being reevaluated for their environmental impact and efficacy.

From a synthetic chemistry perspective, the preparation of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide involves multi-step reactions, including condensation and cyclization processes. Optimizing these methods is a key focus for industrial chemists, as it directly affects yield and cost-effectiveness. The compound's CAS No. 120450-42-2 serves as a critical identifier in chemical databases, facilitating research and regulatory compliance.

Given the rising interest in personalized medicine and precision agriculture, the versatility of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide positions it as a compound of strategic importance. Its potential to address challenges in both human health and food security underscores its relevance in contemporary scientific discourse. Future research may focus on its structure-activity relationships (SAR) to unlock new applications.

For researchers and industry professionals, understanding the physicochemical properties of CAS No. 120450-42-2 is essential. Parameters such as solubility, melting point, and stability under various conditions are critical for formulation development. Additionally, advancements in computational chemistry have enabled predictive modeling of its behavior, accelerating the discovery process.

In summary, N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-ylbenzamide represents a compelling case study in the intersection of chemistry and life sciences. Its dual potential in pharmaceuticals and agrochemicals, combined with the ongoing demand for innovative solutions, ensures its continued prominence in research and development pipelines worldwide.